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Emulphor: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Emulphor is a trade name for a series of surfactants with a history of broad application across

various industries, from pharmaceuticals and cosmetics to industrial processes like emulsion

polymerization. The term "Emulphor" encompasses at least two distinct classes of chemical

compounds: the nonionic polyoxyethylated castor oils and the anionic high-molecular-weight

ether sulfates. This guide provides a detailed technical overview of both types of Emulphor,
their chemical properties, applications, and relevant experimental methodologies.

Section 1: Nonionic Emulphor (Polyoxyethylated
Castor Oil)
The nonionic form of Emulphor is a polyethoxylated vegetable oil, specifically a

polyoxyethylated castor oil. It is widely known under various trade names, including

Cremophor® EL and Kolliphor® EL. This surfactant is prepared by reacting castor oil with

ethylene oxide.[1] Its primary utility lies in its ability to emulsify and solubilize water-insoluble

substances, making it a crucial excipient in pharmaceutical formulations.[2]

Chemical Properties
Polyoxyethylated castor oil is a complex mixture of several compounds, with the major

component being glycerol polyethylene glycol ricinoleate.[3] The degree of ethoxylation
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determines the specific properties of the surfactant. For instance, Polyoxyl 35 castor oil is

synthesized by reacting one mole of castor oil with approximately 35 to 40 moles of ethylene

oxide.[3]

Property Value References

Synonyms

Polyoxyl 35 castor oil,

Cremophor EL, Kolliphor EL,

PEG-35 Castor Oil

[2]

CAS Number 61791-12-6 [4]

Appearance Pale yellow, oily liquid [4]

HLB Value 12-14 [4][5]

Critical Micelle Concentration

(CMC)
Approximately 0.02% (w/v) [4][6]

Density 1.05-1.06 g/cm³ at 25 °C [3]

Viscosity 600-850 mPa·s at 25 °C [3]

pH (10% aqueous solution) 6.0-8.0 [5]

Saponification Value 65-70 [3]

Solubility

Forms clear solutions in water;

soluble in many organic

solvents like ethanol, propanol,

and chloroform.

[5]

Applications in Drug Development
The primary application of nonionic Emulphor in the pharmaceutical industry is as a

solubilizing agent and emulsifier for poorly water-soluble drugs.[7] A prominent example is its

use in the formulation of the anticancer drug paclitaxel.[7]

Experimental Protocol: Preparation of a Paclitaxel Formulation

This protocol is based on methods described for preparing paclitaxel injections.
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Materials:

Paclitaxel powder

Cremophor® EL (or equivalent polyoxyethylated castor oil)

Dehydrated ethanol

Water for Injection

Sterile vials

Magnetic stirrer and stir bar

Sterile filtration unit (0.22 µm filter)

Procedure:

In a sterile beaker, dissolve the required amount of paclitaxel powder in a 1:1 (v/v) mixture of

Cremophor® EL and dehydrated ethanol. For example, to prepare a solution with a paclitaxel

concentration of 6 mg/mL, dissolve 6 mg of paclitaxel in 0.5 mL of Cremophor® EL and 0.5

mL of dehydrated ethanol.[8]

Mix the solution thoroughly using a magnetic stirrer until the paclitaxel is completely

dissolved.[8]

Slowly add Water for Injection to the desired final volume while continuously stirring.

Aseptically filter the final solution through a 0.22 µm sterile filter into a sterile vial.

Seal the vial under sterile conditions.

Biological Effects and Signaling Pathways
Despite its utility, nonionic Emulphor is not an inert vehicle and can exert significant biological

effects.

Histamine Release and Hypersensitivity:
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One of the most notable adverse effects is the induction of hypersensitivity reactions, which are

believed to be mediated by the release of histamine from mast cells.[9][10] This is a non-

allergic (anaphylactoid) reaction, meaning it does not necessarily involve prior sensitization.[9]

Cremophor EL Mast CellDirect interaction Histamine GranulesDegranulation Histamine Release Hypersensitivity Reaction
(e.g., flushing, dyspnea)

Click to download full resolution via product page

Caption: Cremophor EL-induced histamine release from mast cells.

Interaction with P-glycoprotein (P-gp):

Nonionic Emulphor has been shown to inhibit the function of P-glycoprotein (P-gp), an efflux

pump that is a major contributor to multidrug resistance in cancer cells and that also influences

the absorption and distribution of many drugs.[11][12] By inhibiting P-gp, it can increase the

intracellular concentration and oral bioavailability of P-gp substrate drugs.[11] It has also been

shown to interact with other transporters like MRP2 and BCRP.[13]
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Caption: Inhibition of P-glycoprotein (P-gp) by Cremophor EL.
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Section 2: Anionic Emulphor (High-Molecular-
Weight Ether Sulfates)
The anionic forms of Emulphor, such as Emulphor® OPS 25 and Emulphor® FAS 30, are

high-molecular-weight ether sulfates.[14][15] These are primarily utilized as anionic emulsifiers

in industrial applications, most notably in emulsion polymerization.[16]

Chemical Properties
These surfactants are typically supplied as aqueous solutions. Their chemical structure

consists of a hydrophobic alkyl or alkyl-aryl group, a polyether chain, and a terminal sulfate

group, which provides the anionic charge.

Property Emulphor® OPS 25 Emulphor® FAS 30 References

Chemical Type

Alkyl aryl polyglycol

ether sulfate, sodium

salt

Fatty alcohol

polyglycol ether

sulfate, sodium salt

[17]

Ionic Character Anionic Anionic [15]

Appearance
Colorless to yellow,

clear liquid
Waxy [17]

Active Content 28-31% ~30% [17]

pH (5% solution) 7.0-8.0 -

Solubility
Soluble in water and

some solvents
- [14]

Industrial Applications
The primary application for anionic Emulphor is as an emulsifier in the emulsion

polymerization of various monomers, including acrylates, methacrylates, styrene, and vinyl

acetate, to produce homopolymers and copolymers. They are valued for their ability to produce

stable emulsions with controlled particle sizes.

Experimental Protocol: Emulsion Polymerization (General Procedure)
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This protocol outlines a general procedure for emulsion polymerization where an anionic

surfactant like Emulphor OPS 25 or FAS 30 would be used.

Materials:

Monomer (e.g., styrene, methyl methacrylate)

Deionized water

Emulphor® OPS 25 or FAS 30

Initiator (e.g., potassium persulfate)

Buffer (optional, e.g., sodium bicarbonate)

Reaction vessel with mechanical stirrer, condenser, nitrogen inlet, and temperature control

Procedure:

Charge the reaction vessel with deionized water and the Emulphor® surfactant (typically

0.5-5.0% based on the monomer weight).

Purge the system with nitrogen for at least 30 minutes to remove oxygen.

Heat the mixture to the desired reaction temperature (e.g., 70-80 °C) under gentle stirring.

In a separate vessel, prepare the initiator solution by dissolving it in deionized water.

Add a portion of the initiator solution to the reaction vessel.

Begin the continuous or shot-wise addition of the monomer to the reaction vessel.

After the monomer addition is complete, continue stirring at the reaction temperature for a

specified period (e.g., 1-2 hours) to ensure high monomer conversion.

Cool the reactor to room temperature.

The resulting product is a polymer latex.
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Caption: Workflow for emulsion polymerization using anionic Emulphor.

Conclusion
The term "Emulphor" refers to two distinct classes of surfactants with different chemical

properties and primary areas of application. The nonionic polyoxyethylated castor oils are
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indispensable tools in pharmaceutical development for solubilizing and delivering poorly water-

soluble drugs, though their biological effects require careful consideration. The anionic ether

sulfates are key components in industrial emulsion polymerization processes, enabling the

production of stable polymer latexes. A thorough understanding of the specific type of

Emulphor and its properties is crucial for its effective and safe use in both research and

industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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